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Compound of Interest

Compound Name: Imipramine N-oxide

Cat. No.: B017289 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Imipramine N-oxide, a metabolite of the tricyclic antidepressant Imipramine. This procedure

is designed for researchers, scientists, and drug development professionals to ensure safe

handling and environmental protection.

Hazard Identification and Assessment
Before disposal, it is critical to understand the hazards associated with Imipramine N-oxide.

According to its Safety Data Sheet (SDS), the compound presents specific risks that dictate its

disposal route.

Acute Oral Toxicity: Imipramine N-oxide is classified as harmful if swallowed[1][2].

Environmental Hazard: The substance is categorized as very toxic to aquatic life, with long-

lasting effects[1].

This environmental toxicity is a primary driver for its classification as a hazardous waste.

Improper disposal, such as flushing down the drain or discarding in regular trash, can lead to

significant ecological harm as sewage treatment systems may not effectively remove such

chemicals[3]. All research laboratories must implement proper pharmaceutical waste disposal

procedures to prevent environmental contamination[4].

Table 1: Hazard Summary for Imipramine N-oxide
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Hazard
Classification

GHS Code Description Source

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed

Acute Aquatic Toxicity Category 1
H400: Very toxic to

aquatic life

| Chronic Aquatic Toxicity | Category 1 | H410: Very toxic to aquatic life with long lasting effects

| |

Pre-Disposal and Segregation Protocol
Proper segregation and handling of chemical waste are fundamental to laboratory safety and

regulatory compliance.

Methodology:

Do Not Mix: Keep Imipramine N-oxide waste separate from other waste streams. Do not

mix it with non-hazardous waste or other chemical wastes unless explicitly permitted by your

institution's waste management plan.

Use Original or Approved Containers: Whenever possible, store waste Imipramine N-oxide
in its original container. If not feasible, use a compatible, properly sealed, and clearly labeled

waste container. The container must be in good condition and not leaking.

Labeling: Label the waste container clearly. The label should include:

The words "Hazardous Waste"

The full chemical name: "Imipramine N-oxide"

The associated hazards (e.g., "Toxic," "Environmental Hazard")

Accumulation start date
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Storage: Store the sealed waste container in a designated, secure area, away from

incompatible materials. This area should be well-ventilated. Keep the container tightly

closed.

Official Disposal Procedure
The disposal of Imipramine N-oxide must be handled as regulated hazardous waste. The U.S.

Environmental Protection Agency (EPA) regulates hazardous pharmaceutical waste through

the Resource Conservation and Recovery Act (RCRA).

Step-by-Step Disposal Plan:

Consult Institutional Policy: Your first step is to consult your organization's Environmental

Health and Safety (EHS) office for specific procedures. EHS professionals can confirm the

waste classification and guide you through the institution's disposal process.

Arrange for Professional Disposal: The mandated disposal method for Imipramine N-oxide
is through an approved and licensed hazardous waste disposal company. Your EHS office

will typically manage this process.

Waste Pickup: An environmental professional will collect the segregated and labeled waste

for transport to a permitted treatment, storage, and disposal facility (TSDF).

Incineration: The most common and required treatment for pharmaceutical waste of this

nature is high-temperature incineration at a licensed facility. This process ensures the

complete destruction of the active pharmaceutical ingredient.

Documentation: Maintain all records related to the waste disposal, including manifests and

certificates of destruction provided by the disposal vendor. These records are essential for

regulatory compliance and are often required to be kept for a minimum of three years.

Crucial Prohibitions:

DO NOT dispose of Imipramine N-oxide down the sink or drain.

DO NOT discard Imipramine N-oxide in the regular solid waste trash.

DO NOT mix with other waste unless directed by your EHS department.
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Workflow and Decision Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Imipramine N-oxide.
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Start: Imipramine N-oxide Waste Generated

Consult Safety Data Sheet (SDS)

Identify Hazards:
- H302: Harmful if Swallowed

- H410: Very Toxic to Aquatic Life

Is the waste hazardous?

Non-Hazardous Waste Protocol
(Not Applicable)

No

Segregate and Label as
'Hazardous Waste'

Yes

Contact Institutional EHS Office
for Guidance

Arrange Pickup by
Approved Waste Vendor

End: Waste Disposed via
Regulated Incineration

Click to download full resolution via product page

Caption: Disposal decision workflow for Imipramine N-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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